Cas no 2172204-35-0 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}propanoic acid
• CAS No: 2172204-35-0
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5604206
• PubChem ID: 165541433
• Update Time: 2025-05-20

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1499040
• 2172204-35-0
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]pyrrolidin-2-yl}propanoic acid
• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}propanoic acid

• Inchi： 1S/C27H30N2O6/c30-24(31)12-11-18-6-5-14-29(18)25(32)27(13-15-34-17-27)28-26(33)35-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,18,23H,5-6,11-17H2,(H,28,33)(H,30,31)
• InChI Key： WBKHFSMPFXLJAP-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(N1CCCC1CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}propanoic acid

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}propanoic acid: A Comprehensive Overview

The compound with CAS No 2172204-35-0, known as 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-yl}propanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug delivery systems. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and a cyclic carbonate moiety, all of which contribute to its unique properties and applications.

Recent advancements in chemical synthesis have enabled the precise construction of this molecule, leveraging the Fmoc group as a protective unit during peptide synthesis. The Fmoc group is renowned for its stability under basic conditions and its ease of removal under acidic conditions, making it an ideal choice for constructing complex peptide structures. This compound's structure suggests its potential use as a precursor in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs and prodrugs.

One of the most intriguing aspects of this compound is its ability to act as a prodrug. Prodrugs are inactive compounds that are metabolized in vivo to release the active drug, thereby improving drug delivery and reducing systemic toxicity. The presence of the propanoic acid moiety in this molecule suggests that it could be designed to release bioactive agents upon enzymatic cleavage or under specific physiological conditions. Recent studies have highlighted the importance of prodrugs in targeted drug delivery, particularly in cancer therapy, where selective activation of drugs at tumor sites can enhance efficacy while minimizing side effects.

The cyclic carbonate moiety within this compound adds another layer of functionality. Cyclic carbonates are known for their ability to undergo ring-opening reactions under basic or acidic conditions, making them versatile building blocks in organic synthesis. In this compound, the cyclic carbonate likely serves as a site for further functionalization or as a part of a larger self-assembling system. Researchers have explored the use of cyclic carbonates in creating stimuli-responsive materials, which could find applications in drug delivery systems that respond to environmental changes such as pH or temperature.

The pyrrolidine ring is another key structural element of this compound. Pyrrolidine is a five-membered nitrogen-containing heterocycle that is commonly found in natural products and bioactive molecules. Its presence in this compound may contribute to its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have emphasized the importance of optimizing ADME properties to improve drug candidates' success rates in clinical trials. The pyrrolidine ring's flexibility and ability to form hydrogen bonds may enhance the compound's solubility and bioavailability.

From a synthetic standpoint, the construction of this molecule involves multiple steps that highlight modern synthetic techniques. The incorporation of the Fmoc group typically involves nucleophilic acyl substitution reactions, while the formation of the cyclic carbonate likely employs methods such as interfacial polymerization or ring-closing metathesis. These methods underscore the importance of convergent synthesis strategies in constructing complex molecules with high precision.

In terms of applications, this compound holds promise in several areas beyond traditional pharmaceuticals. For instance, its structural features make it a candidate for use in biodegradable polymers and nanoparticle formulations. Recent research has focused on developing biodegradable materials for use in medical devices and drug delivery systems, where controlled degradation is crucial for safety and efficacy.

Moreover, the presence of the Fmoc group suggests that this compound could play a role in peptide chemistry beyond just protection during synthesis. For example, Fmoc-containing peptides have been explored for their potential as vaccines and immunotherapeutic agents due to their ability to modulate immune responses.

Looking ahead, further research into this compound could explore its pharmacodynamic properties and its potential as a therapeutic agent or drug delivery vehicle. Collaborative efforts between chemists and biologists will be essential to unlock its full potential and translate laboratory findings into clinical applications.